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Compound of Interest

Compound Name: Saussureamine C

Cat. No.: B1681485

For Researchers, Scientists, and Drug Development Professionals

Saussureamine C, a sesquiterpene lactone adduct isolated from the roots of Saussurea
lappa, has emerged as a molecule of interest for its potential therapeutic applications. This
technical guide provides a comprehensive analysis of the currently available scientific data on
the biological activities of Saussureamine C, with a focus on its anti-ulcer effects. The
information is presented to cater to researchers, scientists, and professionals involved in drug
development.

Core Biological Activity: Gastroprotection

The primary and most substantiated biological activity of Saussureamine C is its
gastroprotective effect. Research has demonstrated its efficacy in animal models of gastric
lesions.

Quantitative Data on Anti-Ulcer Activity

Saussureamine C has shown a significant protective effect against gastric mucosal lesions
induced by chemical irritants. The available quantitative data from preclinical studies is
summarized below.
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Inhibition of
Compound Model Dose Gastric Species Reference
Lesions (%)
) HCI/Ethanol-
Saussureami Dose-
Induced 5 mg/kg Rat [1]
ne C _ dependent
Lesions
HCI/Ethanol-
Saussureami Dose-
Induced 10 mg/kg Rat [1]
ne C ) dependent
Lesions

Note: The precise percentage of inhibition at each dose for Saussureamine C is not detailed in
the available literature, which only indicates a dose-dependent effect for Saussureamines A, B,

and C collectively.[1]

Experimental Protocol: HCI/Ethanol-Induced Gastric
Ulcer Model

The following is a generalized experimental protocol for inducing gastric ulcers with HCl/ethanol
in rats, based on standard laboratory practices. The specific details of the original experiment
on Saussureamine C are not fully available in the cited literature.[2][3]

Objective: To evaluate the gastroprotective effect of a test compound against HCl/ethanol-
induced gastric mucosal damage in rats.

Animals: Male Wistar rats (180-2209) are typically used. Animals are fasted for 24 hours before
the experiment but allowed free access to water.

Procedure:
e Dosing: Animals are divided into several groups:
o Vehicle control group (e.g., saline or 1% Tween 80).

o Positive control group (e.g., Omeprazole, 20 mg/kg).
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o Test groups (Saussureamine C administered orally at various doses, e.g., 5 and 10
mg/kg).

Ulcer Induction: One hour after the administration of the test compound or controls, all
animals except for a sham control group are orally administered with 1 mL of an ulcerogenic
solution (e.g., 60% ethanol in 150 mM HCI).

Evaluation: One hour after the administration of the ulcerogenic solution, the animals are
euthanized. The stomachs are removed, opened along the greater curvature, and washed
with saline.

Lesion Assessment: The gastric mucosa is examined for lesions. The ulcer index can be
calculated by measuring the length and number of lesions. The percentage of inhibition of
ulcer formation by the test compound is calculated relative to the vehicle control group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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